(2R,3R)-3-(2,4-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)thiobutyramide

• CAS No.: 170863-34-0
• Product Name: (2R,3R)-3-(2,4-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)thiobutyramide
• Molecular Formula: C13H14F2N4OS
• Molecular Weight: 312.34 g/mol
• IUPAC Name: (2R,3R)-3-(2,4-difluorophenyl)-3-hydroxy-2-methyl-4-(1,2,4-triazol-1-yl)butanethioamide
• Standard InChI: InChI=1S/C13H14F2N4OS/c1-8(12(16)21)13(20,5-19-7-17-6-18-19)10-3-2-9(14)4-11(10)15/h2-4,6-8,20H,5H2,1H3,(H2,16,21)/t8-,13+/m0/s1
• Standard InChIKey: LZFBOQOMPIKJBI-ISVAXAHUSA-N
• Isomeric SMILES: C[C@@H](C(=S)N)[C@](CN1C=NC=N1)(C2=C(C=C(C=C2)F)F)O
• SMILES: CC(C(=S)N)C(CN1C=NC=N1)(C2=C(C=C(C=C2)F)F)O
• Canonical SMILES: CC(C(=S)N)C(CN1C=NC=N1)(C2=C(C=C(C=C2)F)F)O
• Appearance: Off-Wihte Foam
• Description: Used in the preparation of triazole antifungal agents.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (αR,βR)-β-(2,4-Difluorophenyl)-β-hydroxy-α-methyl-1H-1,2,4-triazole-1-butanethioamide
• PubChem Compound: 10686541
• Last Modified: Nov 11 2021